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Compound of Interest

Compound Name: 3-Methyladipic acid

Cat. No.: B1232435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 3-Methyladipic acid in a laboratory setting. Adherence to these guidelines is

critical for ensuring personal safety and regulatory compliance. 3-Methyladipic acid is

classified as a skin and eye irritant and may cause respiratory irritation.[1] Therefore, proper

personal protective equipment and handling procedures are mandatory.

Immediate Safety and Hazard Information
Chemical Identification:

Property Value

Chemical Name 3-Methyladipic acid

Synonyms 3-methyl-hexanedioic acid

CAS Number 3058-01-3

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

Hazard Summary:
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Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Methyladipic acid
to minimize exposure.
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Body Part Required PPE Material/Standard
Rationale and Best
Practices

Eyes/Face

Chemical safety

goggles and/or a face

shield.

Splash-proof,

polycarbonate lenses

are recommended.

Essential for

protecting eyes from

dust particles and

splashes. Standard

safety glasses do not

offer sufficient

protection.

Hands
Chemical-resistant

gloves.

Nitrile or butyl rubber

gloves are

recommended for

handling acids.

Inspect gloves for any

signs of damage

before use. Dispose of

contaminated gloves

immediately and wash

hands thoroughly after

removal.

Body Laboratory coat.

A fully fastened lab

coat provides a barrier

against accidental

spills. For larger

quantities, an

impervious apron

should also be worn.

---

Respiratory

Use in a well-

ventilated area or a

chemical fume hood.

An N95 dust mask

may be suitable for

low-level exposure.

For higher potential

exposures or in case

of inadequate

ventilation, a

respirator with an

appropriate cartridge

is necessary.

To minimize the

inhalation of dust

particles.

Feet Closed-toe shoes. --- Protects feet from

spills and falling
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objects.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to prevent accidents and maintain the

integrity of 3-Methyladipic acid.
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Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare workspace in a fume hood

Gather all necessary materials

Weigh 3-Methyladipic acid

Proceed to handling

Carefully transfer to reaction vessel

Dissolve in appropriate solvent

Decontaminate work surfaces

After experiment

Dispose of contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 3-Methyladipic acid.
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Step-by-Step Handling Protocol
Preparation:

Don all required personal protective equipment as detailed in the PPE table.

Prepare a designated workspace within a certified chemical fume hood to minimize

inhalation of dust.

Ensure an eyewash station and safety shower are readily accessible.

Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels.

Handling:

Carefully weigh the desired amount of 3-Methyladipic acid on weighing paper or in a

suitable container. Avoid generating dust.

Transfer the solid carefully into the reaction vessel.

If dissolving, add the solvent slowly to the solid to avoid splashing.

Post-Handling:

Decontaminate all work surfaces with a suitable cleaning agent.

Properly dispose of any contaminated disposable PPE as hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water.

Storage
Store 3-Methyladipic acid in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Spill Response
For a small spill (less than 5 grams):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material like vermiculite or

sand to avoid generating dust.

Carefully sweep the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with soap and water.

Label the waste container and dispose of it according to the disposal plan.

For a large spill (more than 5 grams):

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department and emergency

services.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Disposal Plan
Proper disposal of 3-Methyladipic acid and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Management Workflow
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Waste Collection

Waste Storage

Disposal

Collect solid 3-Methyladipic acid waste

Collect contaminated solutions

Collect used PPE

Label waste containers clearly

Segregate and prepare for disposal

Store in a designated satellite accumulation area

Contact EHS for waste pickup

When container is full

Complete waste disposal forms

Click to download full resolution via product page

Caption: Waste disposal workflow for 3-Methyladipic acid.
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Step-by-Step Disposal Protocol
Waste Segregation:

Do not mix 3-Methyladipic acid waste with other waste streams.

Collect solid waste, including leftover chemical and contaminated absorbents, in a

dedicated, properly labeled, and sealed hazardous waste container.

Collect contaminated liquid waste (solutions of 3-Methyladipic acid) in a separate,

compatible, and labeled hazardous waste container.

Contaminated disposable PPE (gloves, etc.) should be placed in a designated hazardous

waste container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("3-Methyladipic acid"), and the associated hazards (e.g., "Irritant").

Storage:

Store waste containers in a designated and properly managed satellite accumulation area.

Keep containers tightly closed except when adding waste.

Disposal:

Contact your institution's environmental health and safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. Do not dispose

of 3-Methyladipic acid down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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